Cas no 1261625-14-2 (2-Fluoro-5-hydroxyquinoline)
2-Fluoro-5-hydroxyquinoline Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoroquinolin-5-ol
- 2-Fluoro-5-hydroxyquinoline
-
- Inchi: 1S/C9H6FNO/c10-9-5-4-6-7(11-9)2-1-3-8(6)12/h1-5,12H
- InChI Key: GCQWJAAYGDPMAB-UHFFFAOYSA-N
- SMILES: FC1=CC=C2C(=CC=CC2=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- XLogP3: 2.7
- Topological Polar Surface Area: 33.1
2-Fluoro-5-hydroxyquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189000197-250mg |
2-Fluoro-5-hydroxyquinoline |
1261625-14-2 | 98% | 250mg |
$815.67 | 2023-09-03 | |
| Alichem | A189000197-500mg |
2-Fluoro-5-hydroxyquinoline |
1261625-14-2 | 98% | 500mg |
$1142.87 | 2023-09-03 | |
| Alichem | A189000197-1g |
2-Fluoro-5-hydroxyquinoline |
1261625-14-2 | 98% | 1g |
$1890.18 | 2023-09-03 |
2-Fluoro-5-hydroxyquinoline Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
Additional information on 2-Fluoro-5-hydroxyquinoline
2-Fluoro-5-hydroxyquinoline (CAS No. 1261625-14-2): An Overview of Its Properties, Applications, and Recent Research Advances
2-Fluoro-5-hydroxyquinoline (CAS No. 1261625-14-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine and hydroxyl substitutions on the quinoline ring, exhibits a range of biological activities that make it a valuable candidate for various applications.
The chemical structure of 2-Fluoro-5-hydroxyquinoline is defined by its molecular formula, C9H6FN2O, and its molecular weight of 173.15 g/mol. The presence of the fluorine atom at the 2-position and the hydroxyl group at the 5-position imparts distinct physicochemical properties to the molecule, including enhanced lipophilicity and improved metabolic stability. These characteristics are crucial for optimizing the compound's pharmacokinetic profile and enhancing its therapeutic potential.
In recent years, extensive research has been conducted to explore the biological activities and potential applications of 2-Fluoro-5-hydroxyquinoline. One of the most notable areas of interest is its antimicrobial properties. Studies have shown that this compound exhibits potent antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.
Beyond its antimicrobial properties, 2-Fluoro-5-hydroxyquinoline has also been investigated for its potential as an antiviral agent. Research has demonstrated that it can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and to modulate host immune responses.
In the context of cancer research, 2-Fluoro-5-hydroxyquinoline has shown promise as a potential anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity involves the activation of pro-apoptotic signaling pathways and the inhibition of cell proliferation. Additionally, it has been reported to exhibit synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as a complementary therapy in cancer treatment.
The pharmacological profile of 2-Fluoro-5-hydroxyquinoline has also been studied in detail. In vitro and in vivo experiments have demonstrated that it possesses favorable pharmacokinetic properties, such as good oral bioavailability, low toxicity, and minimal side effects. These attributes make it an attractive candidate for further development into therapeutic agents.
To further enhance its therapeutic potential, researchers have explored various structural modifications of 2-Fluoro-5-hydroxyquinoline. For instance, the introduction of additional functional groups or modifications to the quinoline ring has led to derivatives with improved potency and selectivity. These efforts are aimed at optimizing the compound's biological activity while minimizing potential side effects.
In addition to its direct therapeutic applications, 2-Fluoro-5-hydroxyquinoline has also found use as a valuable tool in chemical biology research. Its unique structure makes it an excellent scaffold for designing novel probes and inhibitors for studying biological processes at the molecular level. For example, it has been used to develop fluorescent probes for imaging cellular processes and to identify new targets for drug discovery.
The ongoing research on 2-Fluoro-5-hydroxyquinoline continues to uncover new insights into its biological activities and potential applications. Recent advancements in synthetic methods have made it easier to produce this compound on a larger scale, facilitating further preclinical and clinical studies. As more data become available, it is likely that new therapeutic opportunities will emerge, contributing to the development of innovative treatments for various diseases.
In conclusion, 2-Fluoro-5-hydroxyquinoline (CAS No. 1261625-14-2) is a promising compound with a wide range of biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to explore its full potential, this compound holds significant promise for advancing our understanding of biological processes and developing new therapeutic strategies.
1261625-14-2 (2-Fluoro-5-hydroxyquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)